Methyl 2-[6-sulfamoyl-2-(2-thiophen-2-ylquinoline-4-carbonyl)imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[6-sulfamoyl-2-(2-thiophen-2-ylquinoline-4-carbonyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C24H18N4O5S3/c1-33-22(29)13-28-19-9-8-14(36(25,31)32)11-21(19)35-24(28)27-23(30)16-12-18(20-7-4-10-34-20)26-17-6-3-2-5-15(16)17/h2-12H,13H2,1H3,(H2,25,31,32)
• InChI Key: INPYONXVGKZYDY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CS5
• Molecular Formula: C24H18N4O5S3
• Molecular Weight: 538.6 g/mol

Description

Methyl 2-[6-sulfamoyl-2-(2-thiophen-2-ylquinoline-4-carbonyl)imino-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C24H18N4O5S3 and its molecular weight is 538.61. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-[6-sulfamoyl-2-(2-thiophen-2-ylquinoline-4-carbonyl)imino-1,3-benzothiazol-3-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-[6-sulfamoyl-2-(2-thiophen-2-ylquinoline-4-carbonyl)imino-1,3-benzothiazol-3-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Screening

Synthesis of Bioactive Molecules : Research has shown the synthesis of molecules containing benzothiazole and quinoline moieties, demonstrating their potential in antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities (Patel et al., 2009).

Antimicrobial Activities : Several studies have synthesized novel quinazolines bearing a sulfonamide moiety, with some compounds exhibiting promising antibacterial activity compared to traditional controls (Ghorab et al., 2013).

Anticancer and Antituberculosis Studies

Anti-Breast Cancer Activity : Acetylenic quinolinesulfonamide derivatives have been evaluated for their antiproliferative activity against human breast cancer cell lines, with certain compounds showing potent antitumor activities and minimal cytotoxic effects on normal cells (Marciniec et al., 2017).

Antituberculosis Studies : Heteroarylthioquinoline derivatives have shown significant in vitro activity against Mycobacterium tuberculosis, highlighting their potential as new therapeutic agents for tuberculosis (Chitra et al., 2011).

Synthetic Methodologies

One-Pot Synthesis Techniques : Research into efficient synthesis methods has led to the development of one-pot approaches for the preparation of polyhydroquinoline derivatives, demonstrating the versatility and efficiency of such methods in creating bioactive molecules (Khaligh, 2014).

Multicomponent Synthesis : The synthesis of 2-(alkylsulfanyl)-4-[furan-2-yl-(or thiophen-2-yl)]-5,6,7,8-tetrahydroquinoline-3-carbonitriles highlights the utility of multicomponent reactions in generating structurally diverse compounds with potential biological applications (Dyachenko et al., 2015).

Mechanism of Action

Target of Action

It’s worth noting that many bioactive aromatic compounds, including those containing the indole nucleus, have been found to bind with high affinity to multiple receptors .

Mode of Action

It’s known that indole derivatives, which share some structural similarities with this compound, can possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Indole derivatives, which may share some biochemical properties with this compound, are known to affect a broad range of biochemical pathways due to their diverse biological activities .

Result of Action

Indole derivatives, which share some structural similarities with this compound, have been found to exhibit a wide range of biological activities .